Cas no 6127-21-5 (indole-3-acetic acid, 6-chloro-2-methyl-)

• Product Name: indole-3-acetic acid, 6-chloro-2-methyl-
• CAS No: 6127-21-5
• MF: C₁₁H₁₀ClNO₂
• MW: 223.655601978302
• CID: 864181
• PubChem ID: 271558
• Update Time: 2025-04-19

indole-3-acetic acid, 6-chloro-2-methyl- Chemical and Physical Properties

Names and Identifiers

• indole-3-acetic acid, 6-chloro-2-methyl-
• (6-chloro-2-methyl-indol-3-yl)-acetic acid
• 6-Chlor-2-methyl-indol-3-essigsaeure

• Inchi： 1S/C11H10ClNO2/c1-6-9(5-11(14)15)8-3-2-7(12)4-10(8)13-6/h2-4,13H,5H2,1H3,(H,14,15)
• InChI Key： CRCFIUIKYLJTBK-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)NC(C)=C2CC(=O)O

Computed Properties

• Exact Mass: 223.04000
• Monoisotopic Mass: 223.0400063g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 53.1Ų

Experimental Properties

• PSA: 53.09000
• LogP: 2.75680

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indole-3-acetic acid derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolyl carboxylic acids and derivatives Indole-3-acetic acid derivatives